Cas no 1021044-00-7 ([1-(Furan-2-yl)ethyl](propan-2-yl)amine)

• Product Name: [1-(Furan-2-yl)ethyl](propan-2-yl)amine
• CAS No: 1021044-00-7
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5068988
• Update Time: 2025-06-10

[1-(Furan-2-yl)ethyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(furan-2-yl)ethyl](propan-2-yl)amine
• N-[1-(furan-2-yl)ethyl]propan-2-amine
• [1-(Furan-2-yl)ethyl](propan-2-yl)amine

• Inchi： 1S/C9H15NO/c1-7(2)10-8(3)9-5-4-6-11-9/h4-8,10H,1-3H3
• SMILES： O1C=CC=C1C(C)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• XLogP3: 1.6
• Topological Polar Surface Area: 25.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(Furan-2-yl)ethyl](propan-2-yl)amine

Introduction to [1-(Furan-2-yl)ethyl](propan-2-yl)amine (CAS No. 1021044-00-7)

[1-(Furan-2-yl)ethyl](propan-2-yl)amine (CAS No. 1021044-00-7) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a furan ring and an amine functional group, making it a valuable building block for the development of novel compounds and materials.

The chemical structure of [1-(Furan-2-yl)ethyl](propan-2-yl)amine consists of a furan ring attached to an ethyl group, which is further linked to an isopropylamine moiety. This combination of functional groups imparts distinct chemical properties that make it suitable for a wide range of applications. The furan ring, known for its aromaticity and reactivity, can participate in various chemical reactions, while the amine group provides nucleophilic and basic properties that are essential in many synthetic pathways.

In the pharmaceutical industry, [1-(Furan-2-yl)ethyl](propan-2-yl)amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a scaffold for the synthesis of bioactive molecules with therapeutic properties. For instance, researchers have investigated its use in the development of anti-inflammatory agents and antiviral drugs. The compound's ability to modulate specific biological pathways makes it a valuable candidate for drug discovery and development.

One notable application of [1-(Furan-2-yl)ethyl](propan-2-yl)amine is in the field of materials science. Its unique chemical structure allows it to be used as a precursor for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their mechanical strength, thermal stability, and chemical resistance. These materials find applications in various industries, including electronics, automotive, and aerospace.

In the realm of chemical synthesis, [1-(Furan-2-yl)ethyl](propan-2-yl)amine serves as a versatile reagent that can participate in a wide range of reactions. Its reactivity and functional group diversity make it an ideal starting material for the synthesis of complex organic molecules. Researchers have utilized this compound in the development of new synthetic methodologies, such as catalytic reactions and multicomponent reactions, which have broadened the scope of organic synthesis.

The safety and environmental impact of [1-(Furan-2-yl)ethyl](propan-2-yl)amine are also important considerations. Studies have shown that this compound is generally stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, like any chemical compound, it should be used with appropriate safety measures to ensure the well-being of laboratory personnel and the environment.

Recent advancements in analytical techniques have facilitated a deeper understanding of the properties and behavior of [1-(Furan-2-yl)ethyl](propan-2-yl)amine. High-resolution spectroscopic methods, such as NMR and mass spectrometry, have been employed to characterize its structure and reactivity. These techniques have provided valuable insights into its molecular interactions and reaction mechanisms, which are crucial for optimizing its use in various applications.

In conclusion, [1-(Furan-2-yl)ethyl](propan-2-yl)amine (CAS No. 1021044-00-7) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.